Cas no 898430-77-8 (N-2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethyl-1,1'-biphenyl-4-carboxamide)

• Product Name: N-2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethyl-1,1'-biphenyl-4-carboxamide
• CAS No: 898430-77-8
• MF: C₂₆H₂₈FN₃O
• MW: 417.518429756165
• CID: 5490404
• Update Time: 2025-11-01

N-2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethyl-1,1'-biphenyl-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethyl]-4-phenylbenzamide
• N-2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethyl-1,1'-biphenyl-4-carboxamide

• Inchi： 1S/C26H28FN3O/c1-29-15-17-30(18-16-29)25(22-11-13-24(27)14-12-22)19-28-26(31)23-9-7-21(8-10-23)20-5-3-2-4-6-20/h2-14,25H,15-19H2,1H3,(H,28,31)
• InChI Key： JMNQUAPIFCNNMZ-UHFFFAOYSA-N
• SMILES： C(NCC(C1=CC=C(F)C=C1)N1CCN(C)CC1)(=O)C1=CC=C(C2=CC=CC=C2)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on N-2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethyl-1,1'-biphenyl-4-carboxamide

N-2-(4-Fluorophenyl)-2-(4-Methylpiperazin-1-yl)ethyl-1,1'-Biphenyl-4-Carboxamide (CAS No. 898430-77-8): An Overview

N-2-(4-Fluorophenyl)-2-(4-methylpiperazin-1-yl)ethyl-1,1'-biphenyl-4-carboxamide (CAS No. 898430-77-8) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a member of the biphenylcarboxamide class and is characterized by its unique structural features, including a fluoro-substituted phenyl group and a 4-methylpiperazine moiety. These structural elements contribute to its potential therapeutic applications and biological activities.

The development and study of N-2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethyl-1,1'-biphenyl-4-carboxamide have been driven by its promising pharmacological properties. Recent research has highlighted its potential as a modulator of various biological pathways, particularly in the context of neurodegenerative diseases and cancer. The compound's ability to interact with specific receptors and enzymes makes it a valuable candidate for further investigation.

In the realm of neurodegenerative diseases, N-2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethyl-1,1'-biphenyl-4-carboxamide has shown potential as a neuroprotective agent. Studies have demonstrated its ability to inhibit the aggregation of amyloid-beta peptides, which are implicated in the pathogenesis of Alzheimer's disease. Additionally, the compound has been found to modulate microglial activation and reduce neuroinflammation, further supporting its therapeutic potential in this area.

Regarding cancer research, N-2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethyl-1,1'-biphenyl-4-carboxamide has exhibited anti-proliferative effects on various cancer cell lines. Its mechanism of action involves the inhibition of key signaling pathways such as PI3K/AKT and MAPK/ERK, which are frequently dysregulated in cancer cells. These findings suggest that the compound could be developed into a novel therapeutic agent for treating certain types of cancer.

The synthesis of N-2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethyl-1,1'-biphenyl-4-carboxamide involves multi-step reactions that require precise control over reaction conditions to ensure high yields and purity. The synthesis typically begins with the formation of the biphenylcarboxylic acid derivative, followed by coupling with an appropriate amine to form the final product. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for producing this compound.

In preclinical studies, N-2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethyl-1,1'-biphenyl-4-carboxamide has demonstrated favorable pharmacokinetic properties, including good oral bioavailability and low toxicity. These characteristics make it an attractive candidate for further development into clinical trials. Ongoing research is focused on optimizing its formulation and delivery methods to enhance its therapeutic efficacy.

The safety profile of N-2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethyl-1,1'-biphenyl-4-carboxamide has been extensively evaluated in both in vitro and in vivo models. Toxicity studies have shown that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed. However, as with any new drug candidate, comprehensive safety assessments will be necessary before it can be approved for clinical use.

In conclusion, N-2-(4-fluorophenyl)-2-(4-methylpiperazin-1-y l)ethyl - 1 , 1 ' - biphen yl - 4 - car box amide (CAS No. 898430 - 77 - 8) represents a promising compound with diverse therapeutic applications. Its unique chemical structure and pharmacological properties make it a valuable target for further research and development in the fields of neurodegenerative diseases and cancer. As ongoing studies continue to uncover new insights into its mechanisms of action and potential uses, this compound holds significant promise for improving patient outcomes in these challenging medical conditions.